Cas no 637020-86-1 ((R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 637020-86-1
• MF: C₁₂H₁₅BrClNO₂
• MW: 320.610001802444
• CID: 500951
• PubChem ID: 2761842
• Update Time: 2025-06-09

(R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (R)-ALPHA-(2-BROMOBENZYL)-PROLINE-HCL
• 2-[(2-bromophenyl)methyl]-L-Proline
• L-Proline,2-[(2-bromophenyl)methyl]-
• (2R)-2-[(2-bromophenyl)methyl]pyrrolidine-2-carboxylic Acid Hydrochloride
• AC1MC5VH
• AK115385
• CTK8F0526
• KB-209712
• MolPort-003-794-474
• MFCD06797538
• AKOS015949785
• (R)-alpha-(2-Bromobenzyl)proline HCl
• (R)-ALPHA-(2-BROMO-BENZYL)-PROLINE-HCL
• 637020-86-1
• 1049741-18-5
• DTXSID90375951
• (2R)-2-[(2-bromophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• PS-12542
• starbld0018294

• Inchi： 1S/C12H14BrNO2.ClH/c13-10-5-2-1-4-9(10)8-12(11(15)16)6-3-7-14-12;/h1-2,4-5,14H,3,6-8H2,(H,15,16);1H/t12-;/m1./s1
• InChI Key： SRJYAWRDXGYYPA-UTONKHPSSA-N
• SMILES： BrC1C=CC=CC=1C[C@@]1(C(=O)O)CCCN1.Cl

Computed Properties

• Exact Mass: 318.99700
• Monoisotopic Mass: 318.99747g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• PSA: 49.33000
• LogP: 3.32920

Additional information on (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Comprehensive Overview of (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 637020-86-1)

The compound (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS No. 637020-86-1) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-bromobenzyl group and a pyrrolidine-2-carboxylic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

One of the key features of (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is its stereochemistry. The (R)-configuration at the pyrrolidine ring enhances its selectivity in binding to biological targets, a critical factor in designing drugs with fewer side effects. This property aligns with the growing demand for enantiomerically pure compounds in the pharmaceutical industry, where chiral synthesis and asymmetric catalysis are hot topics.

In recent years, the compound has garnered attention in medicinal chemistry circles, especially for its potential applications in central nervous system (CNS) disorders. The 2-bromobenzyl moiety is known to interact with aromatic residues in protein binding sites, making it a versatile scaffold for neuroactive compounds. This aligns with current trends in addressing neurodegenerative diseases, a major focus area in global health research.

The hydrochloride salt form of this compound improves its solubility, a crucial factor for bioavailability optimization in drug development. This aspect is particularly relevant given the increasing emphasis on drug-like properties and ADME (Absorption, Distribution, Metabolism, and Excretion) profiling in preclinical research. Many researchers searching for pharmaceutical intermediates or building blocks for drug discovery have shown particular interest in this compound's physicochemical characteristics.

From a synthetic chemistry perspective, (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride serves as an excellent example of stereoselective synthesis. The incorporation of bromine at the benzyl position offers opportunities for further functionalization through cross-coupling reactions, a topic of immense interest in modern organic synthesis. This versatility makes it valuable for researchers working on structure-activity relationship (SAR) studies or fragment-based drug design.

The compound's relevance extends to computational chemistry and molecular modeling applications. Its well-defined stereochemistry and moderate molecular weight make it suitable for docking studies and virtual screening campaigns. With the rise of AI-driven drug discovery, such compounds with clear structural features are becoming increasingly important as reference points for machine learning algorithms in cheminformatics.

Quality control of (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride typically involves advanced analytical techniques. HPLC purity analysis, chiral separation methods, and spectroscopic characterization (including NMR and mass spectrometry) are commonly employed to ensure the compound meets research-grade standards. These analytical aspects are crucial for researchers who frequently search for high-purity research chemicals or characterized reference compounds.

In the context of green chemistry, there's growing interest in developing more sustainable routes to compounds like (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride. Researchers are exploring catalytic methods and atom-economical processes for its synthesis, responding to the pharmaceutical industry's push toward environmentally friendly manufacturing. This aligns with broader trends in green synthetic methodologies that many chemists are actively searching for.

The stability profile of (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride under various conditions is another area of practical importance. Proper storage conditions, handling protocols, and compatibility with common solvents are frequently searched topics by laboratory professionals working with this compound. These practical considerations are essential for ensuring reproducible results in research applications.

As the field of precision medicine advances, chiral compounds like (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride gain additional significance. Their ability to interact selectively with biological targets makes them valuable tools in developing personalized therapeutics. This connection to cutting-edge medical research enhances the compound's relevance in contemporary scientific discourse.

Looking forward, (R)-2-(2-Bromobenzyl)pyrrolidine-2-carboxylic acid hydrochloride is poised to maintain its importance in chemical research. Its combination of structural features, synthetic versatility, and biological relevance ensures its continued use across multiple disciplines. For researchers staying abreast of emerging chemical entities or novel pharmaceutical scaffolds, this compound represents an interesting case study in modern drug discovery paradigms.